Cas no 898622-28-1 (2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-methoxy-5-methylphenyl)acetamide)

• Product Name: 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-methoxy-5-methylphenyl)acetamide
• CAS No: 898622-28-1
• MF: C₁₃H₁₅N₅O₃S
• MW: 321.354900598526
• CID: 5486663
• PubChem ID: 18580836
• Update Time: 2025-08-03

2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-methoxy-5-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide
• 2-[(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide
• 898622-28-1
• AKOS003045785
• STL270134
• 2-((4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(2-methoxy-5-methylphenyl)acetamide
• F2714-0563
• 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-methoxy-5-methylphenyl)acetamide

• Inchi： 1S/C13H15N5O3S/c1-8-3-4-10(21-2)9(5-8)16-11(19)7-22-13-17-15-6-12(20)18(13)14/h3-6H,7,14H2,1-2H3,(H,16,19)
• InChI Key： JWFZXHVGWQWQBN-UHFFFAOYSA-N
• SMILES： S(C1=NN=CC(N1N)=O)CC(NC1C=C(C)C=CC=1OC)=O

Computed Properties

• Exact Mass: 321.08956053g/mol
• Monoisotopic Mass: 321.08956053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 135Ų

Additional information on 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-methoxy-5-methylphenyl)acetamide

Professional Introduction to Compound with CAS No. 898622-28-1 and Product Name: 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-methoxy-5-methylphenyl)acetamide

The compound with the CAS number 898622-28-1 and the product name 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-methoxy-5-methylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic sulfonamides that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a 1,2,4-triazine core, which is well-known for its role in medicinal chemistry, particularly in the development of antimicrobial, antiviral, and anti-inflammatory agents.

Recent research has highlighted the importance of sulfonamide derivatives in drug discovery. The presence of a sulfanyl group at the C3 position of the triazine ring enhances the compound's interactions with biological targets, making it a promising candidate for further investigation. The N-substituent, specifically N-(2-methoxy-5-methylphenyl)acetamide, contributes to the molecule's solubility and pharmacokinetic properties, which are critical factors in drug development. This combination of structural features positions the compound as a versatile scaffold for designing novel therapeutic agents.

In the context of current pharmaceutical research, heterocyclic compounds continue to be extensively studied due to their ability to modulate biological pathways effectively. The 1,2,4-triazine scaffold has been particularly investigated for its potential in inhibiting enzymes and receptors involved in various diseases. For instance, derivatives of this class have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer and inflammatory disorders. The specific substitution pattern in 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-methoxy-5-methylphenyl)acetamide suggests that it may exhibit similar inhibitory activities.

The sulfanyl group at the C3 position of the triazine ring is a key feature that influences the compound's reactivity and binding affinity. Sulfonamides are known for their ability to form hydrogen bonds with biological targets, which enhances their binding efficacy. Additionally, the presence of an amide group (N-(2-methoxy-5-methylphenyl)acetamide) improves the compound's metabolic stability and bioavailability. These properties make it an attractive candidate for further optimization as a drug candidate.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting wet-lab experiments. Molecular docking studies have been particularly useful in evaluating how this compound interacts with potential target proteins. Preliminary simulations suggest that 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-methoxy-5-methylphenyl)acetamide may bind effectively to enzymes such as kinases and proteases involved in disease pathways. These findings align with recent publications that highlight sulfonamide derivatives as promising candidates for drug development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the various functional groups while maintaining regioselectivity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been utilized to construct the complex heterocyclic core efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for both preclinical studies and potential clinical trials.

The pharmacological profile of 898622-28-1 is being actively investigated in several research groups worldwide. Initial in vitro studies have demonstrated its potential as an inhibitor of certain enzymes linked to inflammatory responses and cancer progression. The amino group at position 4 on the triazine ring is particularly important for modulating enzyme activity by participating in hydrogen bonding interactions with target proteins. Additionally, the methoxy and methyl substituents on the phenyl ring contribute to fine-tuning the pharmacokinetic properties of the compound.

One of the most exciting aspects of this research is its translational potential into clinical applications. The structural features of 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-methoxy-5-methylphenyl)acetamide suggest that it could be developed into a novel therapeutic agent with fewer side effects compared to existing drugs on the market. Further preclinical studies are needed to validate these hypotheses and determine optimal dosing regimens for different therapeutic indications.

The role of computational modeling in drug discovery cannot be overstated. By leveraging machine learning algorithms and molecular dynamics simulations, researchers can predict how modifications to this compound's structure will affect its biological activity. This approach allows for rapid screening of thousands of potential analogs before synthesizing them experimentally. Such high-throughput virtual screening has already identified several promising derivatives that may exhibit enhanced potency or selectivity against disease-causing targets.

In conclusion,898622-28-1 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of a 1,2,4-triazine core, a sulfanyl group, and an N-substituent derived from an amide moiety positions this compound as a versatile scaffold for drug development. Recent research highlights its potential as an inhibitor of enzymes involved in cancer and inflammation, underscoring its importance as a lead compound for further investigation.